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Compound of Interest

Compound Name: 1,2-Diiodobenzene

Cat. No.: B1346971 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,2-Diiodobenzene (CAS No. 615-42-9) is an aromatic organic compound that serves as a

valuable building block in organic synthesis. It is frequently used in cross-coupling reactions,

such as the Suzuki reaction, and in the synthesis of complex heterocyclic structures like

purino[8,9-f]phenanthridines, which are of interest in pharmaceutical research.[1] The

photolysis of 1,2-diiodobenzene has also been studied as a source of benzyne.[2][3]

Due to its hazardous properties, strict adherence to safety protocols during its handling,

storage, and disposal is mandatory to protect laboratory personnel and the environment. These

notes provide detailed protocols and safety information for the proper management of 1,2-
diiodobenzene in a research and development setting.

Hazard Identification and Toxicological Summary
1,2-Diiodobenzene is classified as a hazardous substance. The primary hazards are:

Skin Irritation (H315): Causes skin irritation upon contact.[4][5]

Serious Eye Damage (H318): Poses a risk of serious damage to the eyes.[4][6]

Respiratory Irritation (H335): May cause irritation to the respiratory tract upon inhalation.[4]

[5]
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The designated target organ for its toxic effects is the respiratory system.[7] In the event of a

fire, it may decompose to produce hazardous gases, including carbon monoxide (CO), carbon

dioxide (CO2), and hydrogen iodide (HI).[7][8][9]

Physical and Chemical Properties
The key physical and chemical properties of 1,2-diiodobenzene are summarized in the table

below for easy reference.

Property Value Citation(s)

CAS Number 615-42-9 [4][7]

Molecular Formula C₆H₄I₂ [8]

Molecular Weight 329.90 g/mol [6][8]

Appearance Clear to dark yellow liquid [7][8]

Boiling Point 152 °C at 15 mmHg [7]

Density 2.524 g/mL at 25 °C [10]

Flash Point > 110 °C (> 230 °F) [7][11]

Solubility

Insoluble or slightly miscible in

water. Soluble in nonpolar

organic solvents like hexane,

benzene, and toluene.

[8][12]

Stability

Stable under normal

conditions, but is sensitive to

light and air.

[7][8]

Protocols
Protocol for Safe Handling

Always handle 1,2-diiodobenzene in a well-ventilated area.[8] A certified chemical fume

hood is required.
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Ensure that safety showers and eyewash stations are readily accessible and in close

proximity to the workstation.[7][9][11]

Use local exhaust ventilation to keep airborne concentrations low.[11][13]

Eye Protection: Wear appropriate chemical safety goggles or eyeglasses that comply with

OSHA's 29 CFR 1910.133 or European Standard EN166.[4][8][11]

Skin Protection:

Wear chemical-resistant gloves tested according to EN 374.[4] Check for impermeability

before use.[4]

Wear a lab coat and other appropriate protective clothing to prevent skin exposure.[7][8]

[11]

Respiratory Protection: If ventilation is inadequate or if there is a risk of inhalation, use a

respirator with a suitable filter (e.g., type ABEK (EN14387) or N95 (US)). A respiratory

protection program that meets OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements

must be followed.[8][11]

Avoid all personal contact, including inhalation of vapors.[5]

Wash hands and any exposed skin thoroughly after handling.[4][7][8]

Do not eat, drink, or smoke in the work area.[4][5]

Keep the container tightly closed when not in use.[8][11]

Remove any contaminated clothing immediately and wash it before reuse.[5][7][8]

Protocol for Storage
Store in a cool, dry, and well-ventilated area.[8][11] Some suppliers recommend refrigeration

at 2-8°C.[10]

Keep the container tightly closed.[8][9][11]
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Store protected from direct light, as the substance is light-sensitive.[7][8][11]

For long-term stability, storing under an inert atmosphere is recommended.[7][9]

Store away from incompatible materials, which include strong oxidizing agents, strong

bases, and strong acids.[7][8][9]

Emergency Procedures
Immediate Action: Alert personnel in the area and evacuate if necessary. Ensure adequate

ventilation.[8]

Containment: For small spills, absorb the liquid with a non-combustible absorbent material

such as sand, earth, or vermiculite.[8][11] Do not use combustible materials like sawdust.[11]

Cleanup: Carefully sweep or shovel the absorbed material into a suitable, labeled, and

sealed container for disposal.[5][7]

Decontamination: Clean the spill area thoroughly.

Reporting: Report the incident to the appropriate environmental health and safety personnel.

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4][8][11]

Skin Contact: Remove contaminated clothing and shoes. Flush the skin with plenty of soap

and water for at least 15 minutes. Get medical aid if irritation occurs.[8][11]

Inhalation: Move the victim to fresh air immediately. If breathing is difficult, administer

oxygen. If the victim is not breathing, give artificial respiration. Seek immediate medical

attention.[8][11]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

with water and give 2-4 cupfuls of milk or water to drink. Never give anything by mouth to an

unconscious person. Seek immediate medical aid.[8][11]

Disposal Protocol
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Waste Classification: Chemical waste generators must determine if the discarded chemical is

classified as hazardous waste according to local, regional, and national regulations.[9][14]

Collection: Collect all waste material (including contaminated absorbents and PPE) in a

designated, properly labeled, and sealed container.

Disposal Route: Dispose of the contents and the container at an approved waste disposal

plant.[7][9]

Environmental Precaution: Do not empty into drains or release into the environment.[4][7][9]

Contaminated packaging should be handled in the same manner as the substance itself.[4]

Visual Workflows
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Preparation

Handling Procedure

Post-Procedure

1. Confirm Engineering Controls
(Fume Hood, Eyewash)

2. Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

3. Retrieve from Storage
(Cool, Dry, Dark Area)

4. Dispense Required Amount

5. Perform Experiment

6. Return Container to Storage

7. Dispose of Waste
(per Protocol 7.0)

8. Decontaminate Work Area

9. Remove PPE

10. Wash Hands Thoroughly

Click to download full resolution via product page

Figure 1: Standard workflow for handling 1,2-diiodobenzene.
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Figure 2: Emergency response workflow for a 1,2-diiodobenzene spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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